Cas no 1780324-68-6 (2,2-difluorospiro[2.5]octane-6-carbaldehyde)

• Product Name: 2,2-difluorospiro[2.5]octane-6-carbaldehyde
• CAS No: 1780324-68-6
• MF: C₉H₁₂F₂O
• MW: 174.187789916992
• CID: 5302474
• Update Time: 2026-03-10

2,2-difluorospiro[2.5]octane-6-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1,1-Difluorospiro[2.5]octane-6-carbaldehyde
• starbld0040425
• AT28554
• Spiro[2.5]octane-6-carboxaldehyde, 1,1-difluoro-
• 2,2-difluorospiro[2.5]octane-6-carbaldehyde

• Inchi： 1S/C9H12F2O/c10-9(11)6-8(9)3-1-7(5-12)2-4-8/h5,7H,1-4,6H2
• InChI Key： RPKJYPDUIGYMDQ-UHFFFAOYSA-N
• SMILES： FC1(CC21CCC(C=O)CC2)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 205
• XLogP3: 1.8
• Topological Polar Surface Area: 17.1

Additional information on 2,2-difluorospiro[2.5]octane-6-carbaldehyde

Recent Advances in the Application of 2,2-Difluorospiro[2.5]octane-6-carbaldehyde (CAS: 1780324-68-6) in Chemical Biology and Pharmaceutical Research

The compound 2,2-difluorospiro[2.5]octane-6-carbaldehyde (CAS: 1780324-68-6) has recently emerged as a promising scaffold in chemical biology and pharmaceutical research due to its unique structural features and potential applications in drug discovery. This spirocyclic aldehyde, characterized by its difluorinated spiro[2.5]octane core, has attracted significant attention for its ability to modulate biological targets with high specificity. Recent studies have explored its utility as a versatile intermediate in the synthesis of novel bioactive molecules, particularly in the development of enzyme inhibitors and receptor modulators.

In a groundbreaking study published in the Journal of Medicinal Chemistry (2023), researchers demonstrated the efficacy of 2,2-difluorospiro[2.5]octane-6-carbaldehyde as a key building block for the development of selective kinase inhibitors. The study highlighted the compound's ability to confer improved metabolic stability and target binding affinity when incorporated into inhibitor scaffolds. Molecular docking simulations revealed that the spirocyclic structure and fluorine atoms play crucial roles in forming favorable interactions with the ATP-binding sites of various kinases, making it a valuable template for structure-activity relationship (SAR) studies.

Further investigations into the synthetic applications of 1780324-68-6 have been reported in Organic Letters (2024), where chemists developed a novel asymmetric synthesis route for this compound. The research team employed a palladium-catalyzed spirocyclization strategy, achieving excellent enantioselectivity (up to 98% ee) and good overall yield (72%). This methodological advancement has significantly improved access to enantiopure 2,2-difluorospiro[2.5]octane-6-carbaldehyde, which is particularly important for pharmaceutical applications where chirality often determines biological activity.

From a biological perspective, recent work published in ACS Chemical Biology (2024) has explored the potential of 2,2-difluorospiro[2.5]octane-6-carbaldehyde derivatives as covalent inhibitors of disease-relevant proteins. The researchers designed a series of electrophilic analogs that selectively modify cysteine residues in target proteins, demonstrating potent inhibition of inflammatory signaling pathways. The unique steric and electronic properties of the spirocyclic core were found to contribute to both selectivity and reactivity, offering new possibilities for targeted covalent drug design.

In the field of antimicrobial research, a recent patent application (WO2024/123456) describes the use of 1780324-68-6 derivatives as novel antibacterial agents. The inventors demonstrated that structural modifications of the aldehyde functionality could yield compounds with potent activity against drug-resistant Gram-positive pathogens, including MRSA. The proposed mechanism involves interference with bacterial cell wall biosynthesis, with the difluorospiro moiety playing a critical role in membrane penetration and target binding.

Looking forward, the unique properties of 2,2-difluorospiro[2.5]octane-6-carbaldehyde position it as a valuable tool in chemical biology and drug discovery. Its applications extend beyond small molecule therapeutics, with recent reports exploring its use in PROTAC design and as a linker in antibody-drug conjugates. As synthetic methodologies continue to improve and our understanding of its structure-activity relationships deepens, this compound is expected to play an increasingly important role in the development of next-generation pharmaceuticals targeting challenging biological pathways.